4-(4-chlorobenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine

• IUPAC Name: (E)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-1-(4-ethylphenyl)methanimine
• InChI: InChI=1S/C20H24ClN3/c1-2-17-3-5-18(6-4-17)15-22-24-13-11-23(12-14-24)16-19-7-9-20(21)10-8-19/h3-10,15H,2,11-14,16H2,1H3/b22-15+
• InChI Key: HGLDJSGZLODAKS-PXLXIMEGSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=NN2CCN(CC2)CC3=CC=C(C=C3)Cl
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=N/N2CCN(CC2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H24ClN3
• Molecular Weight: 341.9 g/mol

Description

4-(4-chlorobenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine, commonly known as CBEP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CBEP belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological properties.

Scientific Research Applications

Antibacterial and Antifungal Activities

Several studies have demonstrated the antibacterial and antifungal potential of compounds related to 4-(4-chlorobenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine. For instance, Xu et al. (2018) prepared bis-Schiff bases containing a piperazine ring, exhibiting good antibacterial activity against Escherichia coli, Staphylococcus aureus, and Bacillus subtilis (Xu et al., 2018). Similarly, Bektaş et al. (2010) synthesized novel 1,2,4-Triazole derivatives, including a Schiff base derivative using methyl piperazine, which showed good to moderate antimicrobial activities against tested microorganisms (Bektaş et al., 2010).

Cytotoxic Activities

Research on derivatives of this compound has also explored their cytotoxic activities against various cancer cell lines. Yarim et al. (2012) designed a series of novel 1-(4-substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine derivatives, demonstrating significant cell growth inhibitory activity on liver, breast, colon, gastric, and endometrial cancer cell lines (Yarim et al., 2012).

Bioactive Properties

Compounds structurally related to this compound have been isolated from marine actinobacteria, showing bioactive properties. Sobolevskaya et al. (2007) isolated new compounds from the marine actinobacterium Streptomyces sp., which had cytotoxic activities estimated from their effects on sperm and eggs of the sea urchin Strongylocentrotus intermedius (Sobolevskaya et al., 2007).

Antioxidant Properties for Polymers

Desai et al. (2004) synthesized and characterized hindered-phenol-containing amine moieties, including a derivative of 1-(4-methylbenzyl)piperazine, as antioxidants for polypropylene copolymers, demonstrating their potential in enhancing the thermooxidative stability of polypropylene copolymer (Desai et al., 2004).